2-{1-(2-methylbenzyl)-4-[1-(2-methylphenyl)-4-piperidinyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(2-methylphenyl)methyl]-4-[1-(2-methylphenyl)piperidin-4-yl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C26H37N3O/c1-21-7-3-5-9-23(21)19-28-16-17-29(20-25(28)13-18-30)24-11-14-27(15-12-24)26-10-6-4-8-22(26)2/h3-10,24-25,30H,11-20H2,1-2H3
• InChI Key: XKBMIVOEZHVQQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2CCO)C3CCN(CC3)C4=CC=CC=C4C
• Molecular Formula: C26H37N3O
• Molecular Weight: 407.6 g/mol

Description

2-{1-(2-methylbenzyl)-4-[1-(2-methylphenyl)-4-piperidinyl]-2-piperazinyl}ethanol is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-{1-(2-methylbenzyl)-4-[1-(2-methylphenyl)-4-piperidinyl]-2-piperazinyl}ethanol is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 2-{1-(2-methylbenzyl)-4-[1-(2-methylphenyl)-4-piperidinyl]-2-piperazinyl}ethanol has anxiolytic and sedative effects in animal models. It has also been shown to have antipsychotic effects in animal models of schizophrenia. Additionally, it has been found to have a low potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{1-(2-methylbenzyl)-4-[1-(2-methylphenyl)-4-piperidinyl]-2-piperazinyl}ethanol in lab experiments is its low potential for abuse and addiction. Additionally, it has been shown to have anxiolytic and sedative effects, which can be useful in certain experimental settings. However, one limitation of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for the study of 2-{1-(2-methylbenzyl)-4-[1-(2-methylphenyl)-4-piperidinyl]-2-piperazinyl}ethanol. One area of research could be the investigation of its potential use in the treatment of other psychiatric disorders, such as depression and anxiety disorders. Additionally, further studies could be conducted to better understand its mechanism of action and to develop more efficient synthesis methods. Finally, the development of more cost-effective methods for the production of this compound could also be an area of future research.

Synthesis Methods

The synthesis of 2-{1-(2-methylbenzyl)-4-[1-(2-methylphenyl)-4-piperidinyl]-2-piperazinyl}ethanol involves the reaction of 1-(2-methylbenzyl)piperazine with 1-(2-methylphenyl)-4-piperidinone in the presence of sodium hydride. The resulting product is then further reacted with ethylene glycol to obtain the final compound.

Scientific Research Applications

2-{1-(2-methylbenzyl)-4-[1-(2-methylphenyl)-4-piperidinyl]-2-piperazinyl}ethanol has been studied for its potential therapeutic applications in various areas. It has been shown to have anxiolytic and sedative effects in animal models. Additionally, it has been investigated for its potential use in the treatment of schizophrenia and other psychiatric disorders.